Cas no 872088-03-4 (1-(6-Chloropyridin-3-yl)propan-1-one)

• Product Name: 1-(6-Chloropyridin-3-yl)propan-1-one
• CAS No: 872088-03-4
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD08437180
• CID: 719425
• PubChem ID: 21698299
• Update Time: 2024-10-26

1-(6-Chloropyridin-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloropyridin-3-yl)propan-1-one
• 1-PROPANONE,1-(6-CHLORO-3-PYRIDINYL)-
• CS-0342692
• 1-(6-CHLORO-3-PYRIDINYL)-1-PROPANONE
• 1-(6-Chloro-pyridin-3-yl)-propan-1-one
• 872088-03-4
• AKOS006288401
• AS-47300
• SB39237
• F13171
• UEASVECCOHTXTK-UHFFFAOYSA-N
• MFCD08437180
• J-503467
• DTXSID00617071
• FT-0734061
• 2-Chloro-5-propanoylpyridine
• SCHEMBL1877325
• DB-013733

• MDL： MFCD08437180
• Inchi： 1S/C8H8ClNO/c1-2-7(11)6-3-4-8(9)10-5-6/h3-5H,2H2,1H3
• InChI Key： UEASVECCOHTXTK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CC)=O

Computed Properties

• Exact Mass: 169.029
• Monoisotopic Mass: 169.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2

Experimental Properties

• Density: 1.189
• Boiling Point: 292.5°C at 760 mmHg
• Flash Point: 130.7°C
• Refractive Index: 1.527

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones